Cas no 1495962-98-5 (Thiophene, 2-[2-(bromomethyl)-3-methylbutyl]-)

• Product Name: Thiophene, 2-[2-(bromomethyl)-3-methylbutyl]-
• CAS No: 1495962-98-5
• MF: C₁₀H₁₅BrS
• MW: 247.19510102272
• CID: 5282400
• Update Time: 2025-05-25

Thiophene, 2-[2-(bromomethyl)-3-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[2-(bromomethyl)-3-methylbutyl]-
• 2-(2-(Bromomethyl)-3-methylbutyl)thiophene

• Inchi： 1S/C10H15BrS/c1-8(2)9(7-11)6-10-4-3-5-12-10/h3-5,8-9H,6-7H2,1-2H3
• InChI Key： PDFDMXCPKHAAST-UHFFFAOYSA-N
• SMILES： C1(CC(CBr)C(C)C)SC=CC=1

Additional information on Thiophene, 2-[2-(bromomethyl)-3-methylbutyl]-

Thiophene, 2-[2-(bromomethyl)-3-methylbutyl]-: A Comprehensive Overview

The compound Thiophene, 2-[2-(bromomethyl)-3-methylbutyl]- (CAS No. 1495962-98-5) is a structurally complex heterocyclic compound with significant potential in various chemical and industrial applications. This compound belongs to the thiophene family, which is a five-membered aromatic ring containing one sulfur atom and four carbon atoms. The presence of the bromomethyl group and the branched alkyl chain in its structure introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiophene derivatives in material science, particularly in the development of advanced materials such as conductive polymers and organic semiconductors. The bromomethyl group attached to the thiophene ring plays a crucial role in modulating the electronic properties of the compound, making it suitable for applications in optoelectronics and energy storage devices. Additionally, the 3-methylbutyl chain enhances the compound's solubility in organic solvents, which is a critical factor for its processing into thin films or coatings.

The synthesis of Thiophene, 2-[2-(bromomethyl)-3-methylbutyl]- involves a multi-step process that typically includes Friedel-Crafts alkylation or coupling reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has been shown to significantly improve the efficiency of its synthesis while maintaining high product quality.

In terms of applications, this compound has been extensively studied for its potential in organic electronics. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it an attractive candidate for use in sensors and biosensors. Furthermore, its compatibility with common organic semiconductors has led to its integration into field-effect transistors (FETs), where it serves as an effective dielectric layer or gate insulator.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of Thiophene, 2-[2-(bromomethyl)-3-methylbutyl]-. Density functional theory (DFT) calculations have revealed that the bromomethyl group induces a significant electron-withdrawing effect, which alters the compound's energy levels and enhances its charge transport properties. These findings have been corroborated by experimental measurements using techniques such as cyclic voltammetry (CV) and UV-Vis spectroscopy.

The unique combination of electronic and structural properties exhibited by this compound has also made it a valuable precursor for the synthesis of more complex molecules. For example, it can be used as a building block for constructing larger conjugated systems or for functionalizing existing materials with specific properties. Its versatility in chemical reactions makes it an indispensable component in modern organic synthesis.

In conclusion, Thiophene, 2-[2-(bromomethyl)-3-methylbutyl]- (CAS No. 1495962-98-5) is a versatile compound with promising applications across multiple disciplines. Its ability to combine aromaticity with functional groups such as bromomethyl and alkyl chains provides researchers with a powerful tool for designing advanced materials and devices. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.